Cas no 1223872-43-2 ((2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide)

(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide is a structurally complex dienamide derivative featuring a cyano group and a furan moiety. Its (2Z,4E) configuration ensures distinct stereochemical properties, which may influence binding affinity in biological systems. The presence of a 3,4-dimethoxyphenethyl group enhances lipophilicity, potentially improving membrane permeability. This compound is of interest in medicinal chemistry due to its conjugated diene system, which may serve as a pharmacophore for targeting specific enzymes or receptors. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery and biochemical research. The furan ring contributes to its potential as a scaffold for heterocyclic modifications.
(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide structure
1223872-43-2 structure
Product Name:(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide
CAS No:1223872-43-2
MF:C20H20N2O4
MW:352.383805274963
CID:5765479
PubChem ID:47073884
Update Time:2025-05-25

(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26589293
    • Z826539476
    • 1223872-43-2
    • (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide
    • 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide
    • Inchi: 1S/C20H20N2O4/c1-24-18-9-8-15(13-19(18)25-2)10-11-22-20(23)16(14-21)5-3-6-17-7-4-12-26-17/h3-9,12-13H,10-11H2,1-2H3,(H,22,23)/b6-3+,16-5-
    • InChI Key: SNZAWKSCSGQHIS-UOZPGHJTSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CCNC(/C(/C#N)=C\C=C\C1=CC=CO1)=O)OC

Computed Properties

  • Exact Mass: 352.14230712g/mol
  • Monoisotopic Mass: 352.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 84.5Ų

(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26589293-0.05g
2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide
1223872-43-2 95.0%
0.05g
$246.0 2025-03-20

(2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide Related Literature

Additional information on (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide

Introduction to Compound with CAS No 1223872-43-2 and Product Name: (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide

The compound with the CAS number 1223872-43-2 and the product name (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed structure of this molecule, featuring a cyano group, an N-substituted chain with a dimethoxyphenyl moiety, and a furan-based side chain, suggests a multifaceted interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The presence of multiple functional groups in (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide makes it a promising candidate for further investigation. Specifically, the cyano group can participate in hydrogen bonding interactions, while the dimethoxyphenyl ring may contribute to hydrophobic interactions and receptor binding affinity. The furan moiety is known for its ability to engage in π-stacking interactions, which can be crucial for drug-receptor binding stability.

Current research in the field of medicinal chemistry has emphasized the importance of structure-activity relationships (SARs) in designing effective therapeutic agents. The compound CAS No 1223872-43-2 exemplifies this principle by incorporating diverse functional groups that can interact with biological targets in multiple ways. For instance, studies have shown that compounds with similar structural features can exhibit significant activity against various enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a cyano group and a furan ring has been observed to enhance blood-brain barrier penetration, making it easier for therapeutic agents to reach their target sites within the brain. Additionally, the dimethoxyphenyl moiety may contribute to improved pharmacokinetic properties by influencing metabolic pathways and distribution patterns.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies using (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide as a ligand have revealed potential interactions with several key proteins involved in disease pathways. These interactions suggest that the compound may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of this compound also highlights the importance of innovative synthetic methodologies in modern drug discovery. The multi-step synthesis involves careful manipulation of reactive intermediates to ensure high yield and purity. Techniques such as cross-coupling reactions and cyclization processes are employed to construct the complex framework of the molecule. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also provide valuable insights into optimizing reaction conditions for industrial-scale production.

In conclusion, the compound with CAS number 1223872-43-2 and product name (2Z,4E)-2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(furan-2-yl)penta-2,4-dienamide represents a significant contribution to the field of chemical and biomedical research. Its unique structural features and potential applications in various therapeutic areas make it a promising candidate for further investigation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in developing innovative treatments for complex diseases.

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